Cas no 74126-52-6 (Cyclopentaneacetic acid, 1-hydroxy-, methyl ester)

Cyclopentaneacetic acid, 1-hydroxy-, methyl ester is a cyclic ester compound with a hydroxyl functional group, offering versatility in synthetic organic chemistry applications. Its structure combines a cyclopentane backbone with an acetic acid derivative, enhancing reactivity in esterification and condensation reactions. The presence of the hydroxyl group allows for further functionalization, making it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty chemical synthesis. The methyl ester group improves solubility in organic solvents, facilitating purification and handling. This compound is particularly useful in asymmetric synthesis and chiral building block preparation due to its stereocenter. Its stability under mild conditions ensures consistent performance in multi-step synthetic routes.

Cyclopentaneacetic acid, 1-hydroxy-, methyl ester structure

74126-52-6 structure

Product Name:Cyclopentaneacetic acid, 1-hydroxy-, methyl ester

CAS No:74126-52-6

MF:C₈H₁₄O₃

MW:158.194962978363

MDL:MFCD19691252

CID:4165689

PubChem ID:12299501

Update Time:2025-06-12

Cyclopentaneacetic acid, 1-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Cyclopentaneacetic acid, 1-hydroxy-, methyl ester
- Methyl 2-(1-hydroxycyclopentyl)acetate
- MFCD19691252
- SCHEMBL22478830
- 1-Hydroxycyclopentylacetic acid methyl ester
- E91897
- 74126-52-6
- MDL： MFCD19691252
- Inchi： 1S/C8H14O3/c1-11-7(9)6-8(10)4-2-3-5-8/h10H,2-6H2,1H3
- InChI Key： JXOQSVPOCBAVES-UHFFFAOYSA-N
- SMILES： C(C1(CCCC1)O)C(=O)OC

Computed Properties

Exact Mass: 158.094294304Da
Monoisotopic Mass: 158.094294304Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 46.5Å²

Cyclopentaneacetic acid, 1-hydroxy-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	E91897-0.25/G	1-HYDROXYCYCLOPENTYLACETIC ACID METHYL ESTER	74126-52-6	95%	0.25g	$198	2023-09-18
AstaTech	E91897-1/G	1-HYDROXYCYCLOPENTYLACETIC ACID METHYL ESTER	74126-52-6	95%	1g	$395	2023-09-18
AstaTech	E91897-5/G	1-HYDROXYCYCLOPENTYLACETIC ACID METHYL ESTER	74126-52-6	95%	5g	$1186	2023-09-18
Aaron	AR022KJ0-500mg	Methyl 2-(1-hydroxycyclopentyl)acetate	74126-52-6	95%	500mg	$478.00	2025-02-13
Aaron	AR022KJ0-1g	Methyl 2-(1-hydroxycyclopentyl)acetate	74126-52-6	95%	1g	$637.00	2025-02-13
abcr	AB607646-250mg	Methyl 2-(1-hydroxycyclopentyl)acetate; .	74126-52-6		250mg	€318.90	2025-04-16
abcr	AB607646-1g	Methyl 2-(1-hydroxycyclopentyl)acetate; .	74126-52-6		1g	€586.00	2025-04-16
abcr	AB607646-5g	Methyl 2-(1-hydroxycyclopentyl)acetate; .	74126-52-6		5g	€1958.60	2025-04-16

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Additional information on Cyclopentaneacetic acid, 1-hydroxy-, methyl ester

Recent Advances in the Study of Cyclopentaneacetic acid, 1-hydroxy-, methyl ester (CAS: 74126-52-6)

Cyclopentaneacetic acid, 1-hydroxy-, methyl ester (CAS: 74126-52-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in various biochemical pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

One of the most notable advancements in the study of Cyclopentaneacetic acid, 1-hydroxy-, methyl ester is its application in the synthesis of prostaglandin analogs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a crucial building block in the production of prostaglandin derivatives, which are known for their anti-inflammatory and vasodilatory properties. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized derivatives.

In addition to its role in prostaglandin synthesis, recent research has explored the compound's potential as a chiral auxiliary in asymmetric synthesis. A team of researchers from the University of Cambridge reported in Organic Letters that Cyclopentaneacetic acid, 1-hydroxy-, methyl ester can be used to induce high enantioselectivity in the formation of complex organic molecules. This finding opens new avenues for the development of enantiomerically pure pharmaceuticals, which are often associated with improved efficacy and reduced side effects.

Another significant area of research involves the compound's metabolic pathways and its interaction with enzymes. A 2022 study in Biochemical Pharmacology investigated the enzymatic hydrolysis of Cyclopentaneacetic acid, 1-hydroxy-, methyl ester by esterases, revealing insights into its bioavailability and potential metabolic stability. These findings are particularly relevant for drug formulation, as they provide a better understanding of how the compound behaves in biological systems.

Despite these promising developments, challenges remain in the large-scale production and application of Cyclopentaneacetic acid, 1-hydroxy-, methyl ester. Issues such as yield optimization, cost-effectiveness, and environmental impact of its synthesis need to be addressed. Future research directions may include the development of greener synthetic routes and the exploration of its therapeutic potential in preclinical models.

In conclusion, Cyclopentaneacetic acid, 1-hydroxy-, methyl ester (CAS: 74126-52-6) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable subject for ongoing and future studies. Researchers are encouraged to further investigate its applications and optimize its synthesis to fully realize its potential in drug development and other biomedical applications.